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Compound of Interest

Compound Name: ALD-PEG4-OPFP

Cat. No.: B1526763 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of ALD-PEG4-OPFP, a

heterobifunctional linker crucial in the field of bioconjugation and for the development of

Antibody-Drug Conjugates (ADCs). This linker features an aldehyde group and a

pentafluorophenyl (OPFP) ester, enabling the sequential or simultaneous conjugation of

different molecules.

Introduction to ALD-PEG4-OPFP
ALD-PEG4-OPFP is a versatile crosslinker featuring a four-unit polyethylene glycol (PEG)

spacer that enhances solubility in aqueous environments.[1][2] The molecule's two terminal

functional groups, an aldehyde and an OPFP ester, allow for specific and efficient conjugation

chemistries.

Aldehyde Group: Reacts with primary amines to form an imine bond, which can be stabilized

through reduction. It also reacts with hydrazides to form a more stable hydrazone bond, and

with aminooxy groups to yield a highly stable oxime linkage.[3][4][5]

OPFP Ester: This highly reactive group readily couples with primary and secondary amines

to create a stable amide bond. A key advantage of OPFP esters is their increased resistance

to hydrolysis compared to more common N-hydroxysuccinimide (NHS) esters, leading to

higher reaction efficiencies in aqueous buffers.
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Key Chemical Properties
A summary of the key properties of ALD-PEG4-OPFP is provided in the table below.

Property Value Reference

Chemical Formula C25H26F5NO8

Molecular Weight 563.5 g/mol

Purity >98%

Solubility Soluble in DMSO, DCM, DMF

Storage Conditions -20°C

Experimental Protocols
Protocol 1: Two-Step Conjugation - Amine Reaction
Followed by Aldehyde Reaction
This protocol is ideal for conjugating two different amine-containing molecules in a controlled,

stepwise manner.

Workflow Diagram:
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Step 1: Amine Conjugation (OPFP Ester Reaction)

Step 2: Aldehyde Conjugation

Molecule 1
(with primary/secondary amine)

Intermediate Conjugate
(ALD-PEG4-Molecule 1)

pH 7.2-8.5
Room Temp, 1-4h

ALD-PEG4-OPFP

Final Conjugate
(Molecule 2-PEG4-Molecule 1)

pH 5.0-7.0
Room Temp, 2-4h

Molecule 2
(with hydrazide/aminooxy group)

Molecule 1 (Amine)
+ Molecule 2 (Hydrazide)

+ ALD-PEG4-OPFP

Reaction at pH 7.2-8.5
(OPFP Ester Reaction)

Initial Reaction

Intermediate Formation
(ALD-PEG4-Molecule 1 + Molecule 2)

Adjust pH to 5.0-7.0

pH Adjustment

Final Conjugate Formation
(Aldehyde Reaction)

Second Reaction
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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